Cas no 2171596-95-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid
• CAS No: 2171596-95-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6286422
• PubChem ID: 165516727
• Update Time: 2025-05-22

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[3-(hydroxymethyl)cyclohexyl]carbamoyl}propanoic acid
• 2171596-95-3
• EN300-1508869

• Inchi： 1S/C26H30N2O6/c29-14-16-6-5-7-17(12-16)27-25(32)23(13-24(30)31)28-26(33)34-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,16-17,22-23,29H,5-7,12-15H2,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： KLQAULVPMRSRIW-UHFFFAOYSA-N
• SMILES： OCC1CCCC(C1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid (CAS: 2171596-95-3)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid (CAS: 2171596-95-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxymethylcyclohexylcarbamoyl moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug discovery.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of peptide-based therapeutics. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), enhances the compound's stability and facilitates its incorporation into complex peptide sequences. Meanwhile, the hydroxymethylcyclohexylcarbamoyl moiety contributes to improved solubility and bioavailability, making it an attractive candidate for drug development.

In addition to its synthetic utility, 2171596-95-3 has been investigated for its potential pharmacological properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to modulate specific protein-protein interactions (PPIs) involved in inflammatory pathways. The compound exhibited selective binding to the target protein, suggesting its potential as a lead compound for developing anti-inflammatory agents. Further mechanistic studies are underway to explore its therapeutic applications in chronic inflammatory diseases.

Another area of interest is the compound's application in targeted drug delivery systems. Researchers have explored its use as a linker molecule in antibody-drug conjugates (ADCs), leveraging its stability and biocompatibility. A recent study in the Journal of Controlled Release reported the successful conjugation of 2171596-95-3 to a monoclonal antibody, resulting in enhanced tumor-targeting efficacy and reduced off-target effects in murine models. These findings underscore its potential in advancing ADC technology.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and scalability of synthesis. Future research directions include structure-activity relationship (SAR) studies to refine its biological activity and the development of more efficient synthetic routes. Collaborative efforts between academia and industry will be crucial to translating these findings into clinical applications.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid (CAS: 2171596-95-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a potential therapeutic agent highlights its broad applicability. Continued research will undoubtedly uncover new opportunities for this molecule in drug discovery and development.